Cas no 730911-70-3 (Benzyl N-Acetyl-4,6-O-benzylidene-α-isomuramic Acid)

• Product Name: Benzyl N-Acetyl-4,6-O-benzylidene-α-isomuramic Acid
• CAS No: 730911-70-3
• MF: C₂₅H₂₉NO₈
• MW: 471.499667882919
• CID: 1058531
• PubChem ID: 2735221
• Update Time: 2025-04-20

Benzyl N-Acetyl-4,6-O-benzylidene-α-isomuramic Acid Chemical and Physical Properties

Names and Identifiers

• Benzyl N-Acetyl-4,6-O-benzylidene-α-isomuramic Acid
• (2S)-2-[[(4aR,6S,7R,8R,8aS)-7-acetamido-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy]propanoic acid
• A-isomuramic Acid
• Benzyl N-Acetyl-4,6-O-benzylidene-
• FT-0662662
• 730911-70-3
• DTXSID70370621
• W-200574
• Benzyl N-acetyl-4,6-O-benzylidene-alpha-isomuramic acid
• Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-a-D-muramic acid
• Benzyl N-Acetyl-4,6-O-benzylidene-?-D-muramic Acid
• N-Acetyl-1-O-(phenylmethyl)-4,6-O-(phenylmethylene)-alpha-isomuramic Acid
• (2S)-2-(((4AR,6S,7R,8R,8aS)-7-acetamido-6-(benzyloxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-8-yl)oxy)propanoic acid

• Inchi： 1S/C25H29NO8/c1-15(23(28)29)32-22-20(26-16(2)27)25(30-13-17-9-5-3-6-10-17)33-19-14-31-24(34-21(19)22)18-11-7-4-8-12-18/h3-12,15,19-22,24-25H,13-14H2,1-2H3,(H,26,27)(H,28,29)/t15-,19+,20+,21+,22+,24?,25-/m0/s1
• InChI Key： JPPMVSNCFXDOJX-WAUMRMSNSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O[C@H](C(=O)O)C)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 471.18900
• Monoisotopic Mass: 471.18931688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 116.04000
• LogP: 3.24560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins